Cas no 1804066-83-8 (Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate)

• Product Name: Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate
• CAS No: 1804066-83-8
• MF: C₁₀H₆BrF₃N₂O₂
• MW: 323.066051959991
• CID: 5309033
• Update Time: 2025-05-24

Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate

• Inchi： 1S/C10H6BrF3N2O2/c1-18-8(17)5-2-4(10(12,13)14)3-6-7(5)16-9(11)15-6/h2-3H,1H3,(H,15,16)
• InChI Key： KDSNCPFKZNYLPV-UHFFFAOYSA-N
• SMILES： C1(Br)NC2=C(C(OC)=O)C=C(C(F)(F)F)C=C2N=1

Additional information on Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate

Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate: A Comprehensive Overview

The compound Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate (CAS No. 1804066-83-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of benzimidazole derivatives, which have been extensively studied due to their unique chemical properties and versatile reactivity. The structure of this compound features a benzimidazole ring system with substituents that include a bromine atom at position 2, a trifluoromethyl group at position 6, and a carboxylate ester group at position 4. These substituents confer the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate through a variety of routes. One prominent method involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate reaction times while maintaining high yields. For instance, researchers have reported the successful preparation of this compound by reacting 2-bromo-6-trifluoromethylbenzene with an appropriate carboxylic acid derivative under microwave irradiation. This approach not only enhances the reaction efficiency but also reduces the environmental footprint by minimizing solvent usage and energy consumption.

The presence of the trifluoromethyl group in Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate imparts strong electron-withdrawing effects, which can influence the reactivity of the benzimidazole ring. This property has been exploited in various catalytic reactions, where the compound serves as a highly effective ligand for transition metal catalysts. For example, recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it facilitates the formation of biaryl compounds with high regioselectivity and yield.

In addition to its catalytic applications, Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including protein kinases and enzymes involved in metabolic pathways. For instance, researchers have investigated its potential as an inhibitor of histone deacetylases (HDACs), which are key enzymes involved in epigenetic regulation. Preliminary results indicate that this compound exhibits moderate HDAC inhibitory activity, suggesting its potential as a lead molecule for further optimization in anticancer drug development.

The versatility of Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate extends to its application in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for sensing applications. For example, recent work has explored its potential as a sensing material for detecting trace amounts of heavy metal ions in aqueous solutions. The compound's high sensitivity and selectivity make it a valuable tool for environmental monitoring and quality control applications.

Looking ahead, ongoing research continues to uncover new dimensions of this compound's utility. Advances in computational chemistry are enabling researchers to predict its reactivity and optimize its properties for specific applications. For instance, density functional theory (DFT) calculations have been employed to study the electronic structure of Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate, providing insights into its interaction with biological targets and catalytic systems.

In conclusion, Methyl 2-bromo-6-trifluoromethyl-1H-benzimidazole-4-carboxylate (CAS No. 1804066-83-) stands as a testament to the ingenuity of modern synthetic chemistry and its ability to create compounds with diverse functionalities. With ongoing research unlocking new applications across multiple disciplines, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.